Cas no 960069-34-5 (2,4-dibromothiazole)

• Product Name: 2,4-dibromothiazole
• CAS No: 960069-34-5
• MF: C₃HBr₂NS
• MW: 243.925899267197
• CID: 2083470
• PubChem ID: 101438952
• Update Time: 2025-04-21

2,4-dibromothiazole Chemical and Physical Properties

Names and Identifiers

• 2,4-dibromothiazole
• 2,4-dibromo-5-deuterothiazole
• DB-202474
• CS-20039
• 2,4-Dibromothiazole-5-d
• 960069-34-5

• Inchi： 1S/C3HBr2NS/c4-2-1-7-3(5)6-2/h1H/i1D
• InChI Key： MKEJZKKVVUZXIS-MICDWDOJSA-N
• SMILES： BrC1=C([2H])SC(=N1)Br

Computed Properties

• Exact Mass: 242.818
• Monoisotopic Mass: 240.82
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 70
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1A^2
• XLogP3: 3

Experimental Properties

• Color/Form: Gray white crystalline powder
• Density: 2.324
• Melting Point: 81.8-82.8 ºC
• Boiling Point: 242.8 °C at 760 mmHg
• Flash Point: 100.6 °C
• Refractive Index: 1.649?
• PSA: 41.13000
• LogP: 2.66810

2,4-dibromothiazole Security Information

• Storage Condition：Keep cold.